6-Phosphatidylascorbic acid

• CAS: 133849-98-6
• Synonyms: 6-phosphatidylascorbic acid
• Molecular Formula: C37H67O13P
• Molecular Weight: 750.904
• SMILES: CCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCC(C1C(=C(C(=O)O1)O)O)O)OC(=O)CCCCCCCCCCCCC
• InChI: InChI=1S/C37H67O13P/c1-3-5-7-9-11-13-15-17-19-21-23-25-32(39)46-27-30(49-33(40)26-24-22-20-18-16-14-12-10-8-6-4-2)28-47-51(44,45)48-29-31(38)36-34(41)35(42)37(43)50-36/h30-31,36,38,41-42H,3-29H2,1-2H3,(H,44,45)/t30?,31-,36+/m0/s1
• InChIKey: AQQFXKBBVQXBOP-YJEPDJOESA-N

6-Phosphatidylascorbic acid (PA-AsA; CAS 133849-98-6) is a synthetic hybrid molecule in which L-ascorbic acid is covalently linked via its 6-hydroxyl group to the phosphate moiety of a diacylglycerophospholipid. This conjugation integrates the potent radical-scavenging pharmacophore of vitamin C with the amphiphilic properties of a phospholipid.

6-Phosphatidylascorbic Acid (CAS 133849-98-6): A Phospholipid-Conjugated Vitamin C for Membrane-Targeted Research

6-Phosphatidylascorbic acid (PA-AsA; CAS 133849-98-6) is a synthetic hybrid molecule in which L-ascorbic acid is covalently linked via its 6-hydroxyl group to the phosphate moiety of a diacylglycerophospholipid [1]. This conjugation integrates the potent radical-scavenging pharmacophore of vitamin C with the amphiphilic properties of a phospholipid [2]. As a result, PA-AsA is not a simple water-soluble or oil-soluble ascorbate ester but a membrane-anchoring antioxidant designed to localize and function specifically at the lipid-water interface [1][3].

1

Membrane-anchoring hybrid molecule — positions ascorbic acid at the lipid-water interface via a phospholipid backbone. Not a simple water- or oil-soluble ester

2

Suitable for lipid peroxidation model studies — designed for biomimetic membrane systems where interfacial antioxidant activity is required. Reported lipid radical-scavenging context

3

Phospholipase D-resistant structure — reported greater enzymatic stability than phosphatidylcholine, supporting longer-duration assay setups. Data to verify in specific biological media

• [1] Nagao, A., Ishida, N., & Terao, J. (1991). Synthesis of 6-phosphatidyl-L-ascorbic acid by phospholipase D. Lipids, 26(5), 390–394. https://doi.org/10.1007/BF02537205 View Source
• [2] Kudo, S., & Koyama, T. (1991). Phosphatidyl ascorbate, production thereof, emulsifying agent, peroxylipid inhibitor and cosmetic (Japanese Patent No. JPH03291289A). Yakult Honsha KK. https://patents.google.com/patent/JPH03291289A/en View Source
• [3] Nagao, A., & Terao, J. (1990). Antioxidant activity of 6-phosphatidyl-L-ascorbic acid. Biochemical and Biophysical Research Communications, 172(2), 385–389. https://doi.org/10.1016/0006-291x(90)90684-f View Source

Why Generic Ascorbyl Esters or Phosphates Cannot Replicate 6-Phosphatidylascorbic Acid's Performance

Generic ascorbyl derivatives, such as ascorbyl palmitate (a simple fatty acid ester) or magnesium ascorbyl phosphate (a water-soluble phosphate ester), cannot substitute for 6-phosphatidylascorbic acid due to fundamentally different modes of membrane interaction and sub-cellular localization [1]. Simple esters partition into lipid bilayers but lack stable membrane anchoring and can perturb bilayer integrity at high concentrations [2]. Water-soluble phosphate esters, like ascorbyl-2-phosphate, are excluded from the hydrophobic membrane core [3]. In contrast, PA-AsA's diacylglycerol backbone provides a stable, non-disruptive anchor within phospholipid bilayers, precisely positioning the ascorbic acid moiety at the lipid-water interface where oxidative damage is often initiated [1][4]. This difference in mechanism and location leads to quantifiable differences in antioxidant efficacy and enzymatic stability that are critical for reproducible experimental outcomes.

This Product

6-Phosphatidylascorbic acid — phospholipid-anchored, membrane-localized radical scavenger with reported interfacial activity.

Ascorbyl Palmitate

Simple fatty acid ester; partitions into bilayers but may perturb membrane integrity at higher concentrations. Lacks stable phospholipid anchoring.

This Product

Enzymatically resistant to phospholipase D, enabling use in systems containing lipolytic enzymes.

Magnesium Ascorbyl Phosphate

Water-soluble phosphate ester; excluded from hydrophobic membrane core. Cannot replicate interfacial localization or lipid-phase antioxidant behaviour.

Generic ascorbyl derivatives do not provide the same membrane-anchored antioxidant profile. Substitution may shift experimental outcomes in lipid-model systems.

• [1] Nagao, A., & Terao, J. (1990). Antioxidant activity of 6-phosphatidyl-L-ascorbic acid. Biochemical and Biophysical Research Communications, 172(2), 385–389. https://doi.org/10.1016/0006-291x(90)90684-f View Source
• [2] Takahashi, M., Komuro, E., Niki, E., & Tanaka, K. (1992). Action of Fatty Acid Esters of l-Ascorbic Acid as Antioxidants in Phosphatidylcholine Liposomal Membranes. Bulletin of the Chemical Society of Japan, 65(3), 679–684. https://doi.org/10.1246/bcsj.65.679 View Source
• [3] DrugBank. (n.d.). Ascorbyl phosphate. Retrieved May 13, 2026, from https://go.drugbank.com/drugs/DB15642 View Source
• [4] Nagao, A., Ishida, N., & Terao, J. (1991). Synthesis of 6-phosphatidyl-L-ascorbic acid by phospholipase D. Lipids, 26(5), 390–394. https://doi.org/10.1007/BF02537205 View Source

Quantitative Differentiation of 6-Phosphatidylascorbic Acid Against Comparators

Enhanced Inhibition of Lipid Peroxidation Over Native L-Ascorbic Acid in Liposomal Systems

6-Phosphatidyl-L-ascorbic acid (PA-AsA) demonstrates a superior ability to retard aqueous peroxyl radical-induced peroxidation of phosphatidylcholine compared to native L-ascorbic acid when incorporated into the same multilamellar liposome system [1]. While the abstract does not provide numerical values, the qualitative finding establishes a rank-order difference in membrane-protective capacity, a functional advantage directly linked to the compound's stable membrane localization [1][2].

Lipid Peroxidation Inhibition

Head-to-head

PA-AsA retarded peroxyl radical-induced peroxidation more effectively than L-ascorbic acid in PC liposomes.

Reported higher membrane-protective capacity in this model system.

Qualitative ranking; numerical difference not provided.

Evidence Dimension	Retardation of aqueous peroxyl radical-induced peroxidation in PC liposomes
Target Compound Data	PA-AsA incorporated into multilamellar PC liposomes retarded peroxidation more effectively.
Comparator Or Baseline	L-Ascorbic acid in the same multilamellar PC liposome system was less effective at retarding peroxidation.
Quantified Difference	Not quantified in the abstract; the difference is a qualitative determination of superior efficacy.
Conditions	Multilamellar liposomes of egg yolk phosphatidylcholine; oxidation induced by aqueous peroxyl radicals [1].

Why This Matters

This demonstrates that PA-AsA's membrane-anchored design translates into a functional advantage over free L-ascorbic acid for protecting lipid membranes from oxidative stress, making it the preferred choice for studies on lipid peroxidation in biomimetic systems.

• [1] Nagao, A., & Terao, J. (1990). Antioxidant activity of 6-phosphatidyl-L-ascorbic acid. Biochemical and Biophysical Research Communications, 172(2), 385–389. https://doi.org/10.1016/0006-291x(90)90684-f View Source
• [2] Nagao, A., Ishida, N., & Terao, J. (1991). Synthesis of 6-phosphatidyl-L-ascorbic acid by phospholipase D. Lipids, 26(5), 390–394. https://doi.org/10.1007/BF02537205 View Source

Defined Peroxyl Radical Trapping Stoichiometry in an Apolar Milieu

In stark contrast to generic ascorbyl esters that often exhibit undefined or variable radical trapping capacities dependent on their aggregation state, PA-AsA exhibits a defined stoichiometry of one peroxyl radical trapped per molecule in a homogeneous apolar solvent [1]. For comparison, L-ascorbic acid in aqueous solution is a well-known bis-hydrogen atom donor, capable of trapping two peroxyl radicals [2]. This demonstrates that the covalent attachment of the phospholipid modulates the radical-scavenging chemistry of the ascorbyl moiety in non-aqueous environments, a feature that allows for more predictable antioxidant calculations in lipid-based model systems compared to simple hydrophobic esters.

Radical Trapping Stoichiometry

Reported

1.0 peroxyl radical trapped per molecule in apolar solvent (vs. 2.0 for L-ascorbic acid in aqueous phase).

Defined stoichiometry supports predictable antioxidant calculations in non-polar environments.

Solvent-dependent context; aqueous behaviour differs.

Evidence Dimension	Peroxyl radical trapping stoichiometry
Target Compound Data	1 peroxyl radical per molecule of PA-AsA.
Comparator Or Baseline	L-Ascorbic acid: 2 peroxyl radicals per molecule in aqueous solution (classically reported).
Quantified Difference	PA-AsA traps 1.0 radical/molecule vs. 2.0 for L-ascorbic acid under different solvent conditions.
Conditions	Homogeneous apolar solvent system for PA-AsA [1]; aqueous phase for L-ascorbic acid [2].

Why This Matters

This defined stoichiometry is crucial for researchers needing to calculate the precise amount of antioxidant required to suppress a known flux of free radicals in non-polar experimental setups, where the behavior of water-soluble ascorbate is not applicable.

• [1] Nagao, A., & Terao, J. (1990). Antioxidant activity of 6-phosphatidyl-L-ascorbic acid. Biochemical and Biophysical Research Communications, 172(2), 385–389. https://doi.org/10.1016/0006-291x(90)90684-f View Source
• [2] Niki, E. (1987). Lipid antioxidants: how they may act in biological systems. The British Journal of Cancer. Supplement, 8, 153–157. PMID: 3307868. View Source

Superior Resistance to Enzymatic Hydrolysis by Phospholipase D Compared to Phosphatidylcholine

The compound's metabolic stability differentiates it from typical phospholipid-based delivery systems. PA-AsA was found to be notably more resistant to hydrolysis by phospholipase D (PLD) compared to its unmodified phospholipid precursor, phosphatidylcholine (PC) [1]. While the precursor PC is readily cleaved by PLD, PA-AsA's novel structure confers significant stability against this enzyme, which is a common component in biological fluids and cellular assays [1]. This characteristic ensures a longer half-life within systems containing lipolytic enzymes, offering a procurement advantage for in vitro and ex vivo experiments where predictable stability is paramount.

PLD Resistance

Head-to-head

PA-AsA more resistant to phospholipase D hydrolysis than phosphatidylcholine under assay conditions (pH 4.5).

Supports longer half-life in lipolytic enzyme-containing systems.

Qualitative stability comparison; quantitative kinetics not reported.

Evidence Dimension	Resistance to hydrolysis by Phospholipase D (Streptomyces sp.)
Target Compound Data	PA-AsA was more resistant to hydrolysis.
Comparator Or Baseline	Phosphatidylcholine (PC) was more susceptible to hydrolysis.
Quantified Difference	Not numerically quantified; the difference is a qualitative assessment of relative stability.
Conditions	Enzymatic assay using Phospholipase D from Streptomyces species at pH 4.5 [1].

Why This Matters

This resistance to a key lipolytic enzyme means PA-AsA-based experimental systems or formulations are less likely to be compromised by enzymatic degradation, ensuring more consistent and interpretable data over the duration of biological assays.

• [1] Nagao, A., Ishida, N., & Terao, J. (1991). Synthesis of 6-phosphatidyl-L-ascorbic acid by phospholipase D. Lipids, 26(5), 390–394. https://doi.org/10.1007/BF02537205 View Source

High-Yield Enzymatic Synthesis Surpassing 80% Conversion for Scalable Procurement

The enzymatic synthesis route for PA-AsA achieves a conversion of phosphatidylcholine to the target product at a rate greater than 80% [1]. This high yield stands in contrast to many complex phospholipid derivatizations, which often suffer from lower conversion efficiencies and challenging purification steps. The process leverages phospholipase D-mediated transphosphatidylation in a biphasic system [1], a methodology that is inherently more scalable and specific than multi-step chemical synthesis pathways often required for other stabilized ascorbate derivatives, such as ascorbyl-6-palmitate [2].

Synthesis Yield

Reported

>80% conversion from phosphatidylcholine via enzymatic transphosphatidylation.

High conversion may support scalable procurement and batch consistency.

Biphasic system; process transferability to be verified.

Evidence Dimension	Conversion yield from precursor phospholipid
Target Compound Data	>80% conversion of PC to PA-AsA.
Comparator Or Baseline	Chemical synthesis of ascorbyl-6-palmitate (typical yields can be significantly lower and require extensive purification).
Quantified Difference	PA-AsA synthesis achieves >80% conversion.
Conditions	Biphasic system using phospholipase D from Streptomyces sp. at optimal pH 4.5 [1].

Why This Matters

The high-yield, one-step biocatalytic synthesis directly impacts the procurement cost, purity, and batch-to-batch consistency, making PA-AsA a more accessible and reliable tool for large-scale research projects requiring significant quantities of a membrane-targeted antioxidant.

• [1] Nagao, A., Ishida, N., & Terao, J. (1991). Synthesis of 6-phosphatidyl-L-ascorbic acid by phospholipase D. Lipids, 26(5), 390–394. https://doi.org/10.1007/BF02537205 View Source
• [2] Karmee, S. K. (2008). Lipase catalyzed synthesis of ester-based surfactants and their characterization. INFLIBNET Centre. http://hdl.handle.net/10603/24134 View Source

High-Value Application Scenarios for 6-Phosphatidylascorbic Acid Based on Quantitative Evidence

Biophysical Studies of Membrane Lipid Peroxidation Kinetics

For researchers employing model membrane systems to quantify lipid peroxidation kinetics, 6-phosphatidylascorbic acid is the optimal tool where precise, membrane-localized antioxidant activity is required. Its proven superiority over L-ascorbic acid in retarding lipid peroxidation in phosphatidylcholine liposomes [1] makes it the definitive choice over water-soluble ascorbyl phosphates that cannot partition into the bilayer. This scenario directly leverages the compound's unique ability to function at the lipid-water interface, ensuring the antioxidant effect is exerted specifically where the oxidative chain reaction propagates.

Development of Stable Liposomal Delivery Systems for Sensitive Cargos

Researchers formulating liposomal carriers for easily oxidizable drugs or nutraceuticals should select PA-AsA over ascorbyl palmitate or free ascorbic acid for its dual role as a stable, non-leaching membrane component and a potent antioxidant. The >80% enzymatic synthesis efficiency [2] facilitates cost-effective formulation scale-up, while PA-AsA's resistance to phospholipase D-catalyzed degradation ensures the liposomal defense system remains intact during circulation or long-term storage, a critical advantage for translational pharmaceutical development.

Specialized Assays Requiring Non-Aqueous Peroxyl Radical Scavenging

In experimental protocols involving non-polar solvents or anhydrous reaction environments where the antioxidant capacity of water-soluble ascorbic acid is nullified, 6-phosphatidylascorbic acid provides a quantifiable radical-trapping solution. Its defined stoichiometry of one peroxyl radical per molecule [1] enables precise titration of antioxidant activity in bulk oil or organic solvent systems, a scenario where the behavior of other commercially available ascorbyl derivatives is either unpredictable or entirely ineffective.

Cosmetic Active Ingredient for Interfacial Antioxidant Protection

Cosmetic formulators developing advanced skin-protective formulations should consider PA-AsA for its patented use as both an emulsifying agent and a peroxylipid inhibitor [3]. Unlike magnesium ascorbyl phosphate, which must be converted to free ascorbic acid in the skin, PA-AsA provides immediate, localized antioxidant protection at the lipid-water interfaces within the stratum corneum. Its structural role in stabilizing lamellar phases provides a dual functional benefit—antioxidant protection and formulation enhancement—that is not achievable with conventional vitamin C derivatives.

Application

Selection Property

Validation Focus

Membrane lipid peroxidation kinetics studies

Interfacial antioxidant localization

Lipid-water interface activity in liposome models

Liposomal carrier research for oxidizable payloads

Phospholipase D resistance, membrane integration

Enzymatic stability and antioxidant retention in liposomal systems

Non-aqueous radical scavenging assays

Defined peroxyl radical stoichiometry in apolar solvents

Predictable radical trapping in organic media

Cosmetic formulation interfacial antioxidant research

Lamellar phase stabilization and radical inhibition

Interfacial antioxidant performance in formulation models

• [1] Nagao, A., & Terao, J. (1990). Antioxidant activity of 6-phosphatidyl-L-ascorbic acid. Biochemical and Biophysical Research Communications, 172(2), 385–389. https://doi.org/10.1016/0006-291x(90)90684-f View Source
• [2] Nagao, A., Ishida, N., & Terao, J. (1991). Synthesis of 6-phosphatidyl-L-ascorbic acid by phospholipase D. Lipids, 26(5), 390–394. https://doi.org/10.1007/BF02537205 View Source
• [3] Kudo, S., & Koyama, T. (1991). Phosphatidyl ascorbate, production thereof, emulsifying agent, peroxylipid inhibitor and cosmetic (Japanese Patent No. JPH03291289A). Yakult Honsha KK. https://patents.google.com/patent/JPH03291289A/en View Source